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Elimination Kinetics Comparison

The table below summarizes the key experimental findings for the elimination reactions of two chlorinated

alcohols in aqueous sodium hydroxide, showcasing how structural differences influence the reaction pathway

[1].

Compound
Dominant Reaction (%
Contribution)

Other Significant
Reactions

Major
Product(s)

| 4-Chlorobutan-2-ol | Intramolecular Substitution (SNi, 74%) | - Bimolecular Substitution (SN2, 12%)

1,4-Elimination (Fragmentation, 11%) | 2-Methyloxetane | | 3-Chloro-1-butanol | 1,4-Elimination
(72%) | - 1,2-Elimination (25%)

Intramolecular Substitution (SNi, 2%)

Bimolecular Substitution (SN2, 1%) | Propene |

This data clearly illustrates that a small change in the relative position of the functional groups (chloro and

hydroxyl) leads to a complete shift in the dominant reaction mechanism, from primarily substitution for 4-

chlorobutan-2-ol to primarily elimination for 3-chloro-1-butanol [1].
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The comparative data in the table above was generated using the following experimental methodology [1]:

Reaction Setup: The reactions were carried out by reacting the chlorinated alcohol substrate with
aqueous sodium hydroxide (NaOH).

Base Concentration: The NaOH concentration was varied between 0.1 M and 1.0 M to study its
effect.

Key Finding on Concentration: The study concluded that varying the base concentration within this
range did not cause a systematic impact on the second-order rate coefficients. Furthermore, changes

in temperature did not significantly alter the resulting product ratios.
Analysis: The product distributions were analyzed to determine the contribution of each competing

reaction pathway.

Mechanistic Pathways

The following diagram illustrates the key competing reaction mechanisms for 4-chlorobutan-2-ol, which

account for the products listed in the comparison table.
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Interpretation of the Findings

The stark contrast in the behavior of the two isomers can be attributed to two main factors [1]:
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Inductive and Conformational Effects: In 4-chlorobutan-2-ol, the chlorine is on a primary carbon,

and the molecule can adopt a conformation where the alkoxide intermediate is well-positioned to
attack the carbon bearing the chlorine in an internal fashion (SNi). This is further favored by the

electron-donating effect (+I effect) of the alkyl chain.
Thermodynamic Control: The dominance of elimination in 3-chloro-1-butanol is explained by the

stability of its product, propene. Furthermore, having the chlorine on a secondary carbon in this
molecule makes it less favorable for the SNi reaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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